Paramagnetism in bianthrone systems
Journal of the Chemical Society B: Physical Organic Pub Date: DOI: 10.1039/J29700000294
Abstract
The paramagnetic species generated on thermolysis or photolysis of solutions of bianthrone is identified as a phenoxy-radical formed by hydrogen-atom abstraction from either the solvent or another bianthrone molecule. The ability to generate similar radicals from only certain members of a related group of compounds can be understood on the basis of this mechanism.
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